Cas no 3786-91-2 (Cyclopentane-1,2,3,4-tetracarboxylic acid)

• Product Name: Cyclopentane-1,2,3,4-tetracarboxylic acid
• CAS No: 3786-91-2
• MF: C₉H₁₀O₈
• MW: 246.170903682709
• CID: 84865
• PubChem ID: 24892350
• Update Time: 2025-05-22

Cyclopentane-1,2,3,4-tetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentane-1,2,3,4-tetracarboxylic acid
• cis,cis,cis-1,2,3,4-Cyclopentanetetracarboxylic acid
• 1,2,3,4-CYCLOPENTANETETRACARBOXYLIC ACID
• cis-cis-cis-cis-1.2.3.4-Cyclopentanetetracarboxylicdianhydr
• cis,cis,cis,cis-1,2,3,4-Cyclopentanetetracarboxylic acid
• EINECS 223-074-8
• NSC 73712
• D89313
• MFCD00001377
• FT-0623866
• 1,2,3,4-Cyclopentanetetracarboxylic acid, (1alpha,2alpha,3alpha,4alpha)-
• 1,2,3,4-cyclo-pentanetetracarboxylic
• AKOS016844207
• NS00047090
• 1,2,3,4-cyclopentane tetracarboxylic acid
• 3786-91-2
• SCHEMBL22039
• 3724-52-5
• FT-0709796
• DTXSID30958404
• AI3-50868
• r-1,c-2,c-3,c-4-Cyclopentanetetracarboxylic acid
• 1,2,3,4-Cyclopentanetetracarboxylicacid
• 1,2,3,4-Tetracarboxycyclopentane
• VS-03254
• EINECS 223-256-7
• AKOS003368776
• Oprea1_132715
• BBL012265
• DB-080753
• STK803135

• MDL： MFCD00001377
• Inchi： 1S/C9H10O8/c10-6(11)2-1-3(7(12)13)5(9(16)17)4(2)8(14)15/h2-5H,1H2,(H,10,11)(H,12,13)(H,14,15)(H,16,17)
• InChI Key： WOSVXXBNNCUXMT-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)CC(C(=O)O)C1C(=O)O)=O

Computed Properties

• Exact Mass: 246.03800
• Monoisotopic Mass: 246.037567
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149
• XLogP3: -1.5

Experimental Properties

• Density: 1.4898 (rough estimate)
• Melting Point: 192 °C
• Boiling Point: 349.17°C (rough estimate)
• Flash Point: 267.6°C
• Refractive Index: 1.6060 (estimate)
• PSA: 149.20000
• LogP: -0.80670

Cyclopentane-1,2,3,4-tetracarboxylic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H314-H331
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on Cyclopentane-1,2,3,4-tetracarboxylic acid

Cyclopentane-1,2,3,4-Tetracarboxylic Acid: A Comprehensive Overview

Cyclopentane-1,2,3,4-tetracarboxylic acid (CAS No. 3786-91-2) is a versatile compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound consists of a cyclopentane ring with four carboxylic acid groups attached at positions 1, 2, 3, and 4. The cyclopentane core provides a rigid and planar structure, while the carboxylic acid groups introduce acidity and reactivity, making it a valuable building block for synthesizing advanced materials.

Recent studies have highlighted the potential of cyclopentane-1,2,3,4-tetracarboxylic acid in the development of high-performance polymers and coatings. Researchers have explored its ability to form cross-linked networks through its multiple carboxylic acid groups. These networks exhibit excellent thermal stability and mechanical properties, making them suitable for applications in aerospace and automotive industries. The compound's ability to undergo polymerization under mild conditions has also been a focal point of recent investigations.

In the realm of biochemistry, cyclopentane-1,2,3,4-tetracarboxylic acid has shown promise as a precursor for bio-based materials. Its ability to form ester linkages with natural oils and fatty acids has led to the creation of biodegradable polymers. These polymers are being considered for use in sustainable packaging solutions and biomedical applications such as drug delivery systems. The compound's compatibility with biological systems has further enhanced its appeal in these fields.

The synthesis of cyclopentane-1,2,3,4-tetracarboxylic acid typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields. For instance, the use of transition metal catalysts has facilitated the formation of the cyclopentane ring from dienophile precursors. These methods not only improve the scalability of production but also reduce environmental impact by minimizing waste generation.

Another area where cyclopentane-1,2,3,4-tetracarboxylic acid has made significant contributions is in the development of advanced ceramics. Its ability to act as a template for the formation of porous structures has led to the creation of lightweight yet robust ceramic materials. These materials are being explored for use in energy storage devices such as supercapacitors and batteries. The compound's role in enhancing the electrical properties of these materials has been particularly noteworthy.

Furthermore, recent research has delved into the electronic properties of derivatives formed from cyclopentane-1,2,3,4-tetracarboxylic acid. By incorporating this compound into conjugated systems or metal-organic frameworks (MOFs), scientists have observed enhanced electron mobility and conductivity. These findings open new avenues for its application in flexible electronics and optoelectronic devices.

In summary, cyclopentane-1,2,3,4-tetracarboxylic acid (CAS No. 3786-91-2) is a multifaceted compound with a wide range of applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop advanced materials with tailored properties. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.